7-Chloro-1-(4-chlorophenyl)-6-methyl-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C22H14Cl2N2O4
• Molecular Weight: 441.3 g/mol
• IUPAC Name: 7-chloro-1-(4-chlorophenyl)-6-methyl-2-(5-methyl-1,2-oxazol-3-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H14Cl2N2O4/c1-10-7-16-14(9-15(10)24)20(27)18-19(12-3-5-13(23)6-4-12)26(22(28)21(18)29-16)17-8-11(2)30-25-17/h3-9,19H,1-2H3
• InChI Key: IKWRDPSHYFCSET-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)N2C(C3=C(C2=O)OC4=CC(=C(C=C4C3=O)Cl)C)C5=CC=C(C=C5)Cl
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=O)C3=C(O2)C(=O)N(C3C4=CC=C(C=C4)Cl)C5=NOC(=C5)C

Description

7-Chloro-1-(4-chlorophenyl)-6-methyl-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of chromeno[2,3-c]pyrrole derivatives and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 7-Chloro-1-(4-chlorophenyl)-6-methyl-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and proteins involved in inflammation and tumor growth. It also modulates the activity of certain neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and chemokines, which may contribute to its anti-inflammatory properties. It also inhibits the proliferation of cancer cells and induces apoptosis, which may contribute to its anti-tumor properties. Additionally, it has been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-Chloro-1-(4-chlorophenyl)-6-methyl-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its potential use in the development of new drugs for the treatment of various diseases. It has been shown to exhibit various biological activities, which make it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and safety profile of this compound.

Future Directions

There are several future directions for the study of 7-Chloro-1-(4-chlorophenyl)-6-methyl-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the study of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are also needed to determine the optimal dosage and safety profile of this compound. Additionally, the mechanism of action of this compound needs to be further elucidated to better understand its potential therapeutic applications.

Synthesis Methods

The synthesis of 7-Chloro-1-(4-chlorophenyl)-6-methyl-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves several steps. The initial step involves the condensation of 4-chlorobenzaldehyde with malonic acid in the presence of a catalyst to form a β-ketoester. The β-ketoester is then reacted with hydroxylamine to form an isoxazole ring. The resulting compound is then reacted with a mixture of methyl iodide and potassium carbonate to form the final product.

Scientific Research Applications

7-Chloro-1-(4-chlorophenyl)-6-methyl-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been extensively studied for its potential use in scientific research. It has been shown to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.